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The National Birth Defects Prevention Study (NBDPS) is a robust, population-based case-

control study that offers a valuable resource for investigating the potential causes of birth

defects. This document provides detailed methodological considerations, data presentation

guidelines, and experimental protocols for researchers interested in leveraging this significant

dataset. The NBDPS collected extensive data on maternal health, lifestyle, environmental

exposures, and genetics, providing a powerful platform for identifying risk factors for a range of

congenital anomalies.

Data Presentation: Quantitative Findings from
NBDPS
The following tables summarize quantitative data from published studies that have utilized the

NBDPS dataset. These examples illustrate how the data can be used to assess the association

between maternal exposures and specific birth defects.
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Table 1: Association Between Maternal Periconceptional Smoking and Congenital Heart

Defects (CHDs)

Congenital Heart
Defect Subtype

Maternal Smoking
Status

Adjusted Odds
Ratio (aOR)

95% Confidence
Interval (CI)

Septal Defects

(Aggregated)
Any Smoking 1.5 1.3 - 1.7

Heavy Smoking (≥15

cigarettes/day)
- -

Heavy Smoking

(Maternal Age ≥35)
2.3 1.4 - 3.9

Tricuspid Atresia Any Smoking 1.7 1.0 - 2.7

Heavy Smoking (≥15

cigarettes/day)
3.0 1.5 - 6.1

Double Outlet Right

Ventricle (DORV)
Any Smoking 1.5 1.1 - 2.1

Heavy Smoking (≥15

cigarettes/day)
1.5 1.1 - 2.2

Secundum Atrial

Septal Defect (ASD)
Any Smoking 1.7 1.5 - 2.0

Perimembranous

Ventricular Septal

Defect (VSD)

Any Smoking 1.3 1.1 - 1.5

Atrioventricular Septal

Defect (AVSD)
Any Smoking 1.3 1.0 - 1.9

Pulmonary Valve

Stenosis
Any Smoking 1.2 1.0 - 1.4

Data extracted from a retrospective case-control study using NBDPS data from 1997-2011.[1]

[2]
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Table 2: Association Between Maternal Antihypertensive Medication Use in Early Pregnancy

and Congenital Heart Defects (CHDs)

Congenital Heart
Defect Phenotype

Maternal
Antihypertensive
Use

Adjusted Odds
Ratio (aOR)

95% Confidence
Interval (CI)

Coarctation of the

Aorta

Any Antihypertensive

Use
2.50 1.52 - 4.11

Pulmonary Valve

Stenosis

Any Antihypertensive

Use
2.19 1.44 - 3.34

Perimembranous

Ventricular Septal

Defect

Any Antihypertensive

Use
1.90 1.09 - 3.31

Secundum Atrial

Septal Defect

Any Antihypertensive

Use
1.94 1.36 - 2.79

Data from an analysis of NBDPS data from 1997 to 2011.[3]

Experimental Protocols: A Guide to Analyzing
NBDPS Data
The NBDPS is an observational study, and as such, "experimental protocols" primarily refer to

the detailed epidemiological and statistical methods used for data analysis. Access to NBDPS
data is restricted and requires collaboration with one of the Centers for Birth Defects Research

and Prevention (CBDRP).[4]

Protocol 1: Case-Control Study Design and Data
Collection
The NBDPS employed a population-based case-control study design.[5]

1. Case and Control Selection:
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Cases: Infants or fetuses with major structural birth defects were identified through
population-based birth defects surveillance systems in participating states. Cases with
known single-gene or chromosomal abnormalities were typically excluded to focus on
identifying unknown causes of birth defects.
Controls: Live-born infants without major birth defects were randomly selected from the
same geographic regions and time periods as the cases, using birth certificates or hospital
birth records.[5]

2. Data Collection Methods:

Maternal Interview: Mothers of both cases and controls participated in a standardized,
computer-assisted telephone interview. The interview collected comprehensive information
on a wide range of topics, including:
Demographics
Maternal health conditions and illnesses during pregnancy
Prescription and over-the-counter medication use
Lifestyle factors (e.g., smoking, alcohol consumption, diet)
Occupational and environmental exposures
Family history of birth defects
Genetic Specimen Collection: Families were asked to provide buccal (cheek) cell samples
from the mother, father, and infant (if possible). These samples allow for the investigation of
genetic factors and gene-environment interactions.

Protocol 2: Statistical Analysis of NBDPS Data
The following protocol outlines a typical approach for analyzing NBDPS data to investigate the

association between a maternal exposure and a specific birth defect.

1. Definition of Exposure and Outcome:

Exposure: Clearly define the maternal exposure of interest based on the information
collected in the maternal interviews. For example, for maternal smoking, this could be
categorized as "any smoking during the periconceptional period (one month before to three
months after conception)" versus "no smoking." Further categorization by the number of
cigarettes smoked per day (e.g., light, medium, heavy) can be used to assess dose-
response relationships.[1][2]
Outcome: Define the specific birth defect or category of birth defects being studied based on
the detailed clinical classifications within the NBDPS data.
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2. Statistical Modeling:

Logistic Regression: Use multivariable logistic regression to estimate the association
between the maternal exposure and the birth defect of interest. This method calculates the
odds ratio (OR) and its 95% confidence interval (CI).
Model Specification:
The dependent variable is the case-control status (1 for cases, 0 for controls).
The primary independent variable is the maternal exposure of interest.
Covariate Adjustment: It is crucial to adjust for potential confounding variables to isolate the
effect of the exposure. Common covariates to include in the logistic regression model are:
Maternal age
Maternal race/ethnicity
Maternal education level
Pre-pregnancy body mass index (BMI)
Folic acid supplementation
Maternal alcohol use
Study site (to account for geographic variations)[3]
The selection of covariates should be based on prior knowledge of risk factors for the
specific birth defect being studied and should be pre-specified in the analysis plan.

3. Assessment of Gene-Environment Interactions:

For studies investigating genetic factors, statistical models can be extended to include
genetic data (e.g., single nucleotide polymorphisms or SNPs) and interaction terms between
genetic variants and environmental exposures. This allows researchers to explore whether
the effect of an environmental exposure on the risk of a birth defect is modified by an
individual's genetic makeup.

4. Software:

Statistical software packages such as SAS, Stata, or R are commonly used for these
analyses.

Visualizing Methodological and Biological
Frameworks
Diagrams created using Graphviz (DOT language) can effectively illustrate complex workflows

and biological pathways relevant to NBDPS research.
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NBDPS Research Workflow

Signaling Pathways Implicated in Birth Defects
Understanding the biological mechanisms by which environmental exposures may lead to birth

defects is a key area of research. Several critical signaling pathways are involved in embryonic

development, and their disruption has been linked to congenital anomalies.

WNT Signaling Pathway and Neural Tube Defects:

The WNT signaling pathway plays a crucial role in the development of the neural tube.

Disruptions in this pathway, potentially influenced by environmental factors, can lead to neural

tube defects such as spina bifida and anencephaly.
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WNT Signaling in Neural Tube Development

Potential Disruption by Maternal Exposures
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WNT Signaling Pathway in Neural Tube Development
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BMP Signaling Pathway and Congenital Heart Defects:

The Bone Morphogenetic Protein (BMP) signaling pathway is essential for proper heart

development. Studies suggest that maternal exposures, such as smoking, may interfere with

this pathway, contributing to congenital heart defects.
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BMP Signaling in Cardiac Development

Potential Disruption by Maternal Smoking
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BMP Signaling in Cardiac Development
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SHH Signaling Pathway and Holoprosencephaly:

The Sonic Hedgehog (SHH) signaling pathway is critical for the development of the forebrain

and midline facial structures. Disruptions in this pathway are a major cause of

holoprosencephaly. While direct links between many common maternal exposures in the

NBDPS and SHH pathway disruption are still under investigation, this pathway is of high

interest in birth defects research.
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SHH Signaling in Forebrain Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

